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Compound of Interest

Compound Name: (1-Chloroethyl)trimethylsilane

Cat. No.: B1345580

Essential Safety and Handling Guide for (1-
Chloroethyl)trimethylsilane

(1-Chloroethyl)trimethylsilane (CAS No. 7787-87-3) is a flammable and corrosive liquid that
demands rigorous safety protocols in a laboratory setting. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the well-being of researchers, scientists, and drug development professionals. Adherence to
these procedures is critical to minimize risks and ensure a safe working environment.

Hazard Summary & Quantitative Data

(1-Chloroethyl)trimethylsilane is classified as a flammable liquid that can cause serious eye
irritation, skin irritation, and respiratory irritation.[1] It is crucial to handle this chemical with
appropriate personal protective equipment in a controlled environment.
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Property Value Source
Molecular Weight 136.70 g/mol [1]
Boiling Point 116 °C (lit.) [1]
Density 0.864 g/mL at 20 °C (lit.) [1]
Flash Point 20 °C (68 °F) [1]
Refractive Index n20/D 1.422 (lit.) [1]
Hazard Codes H225, H315, H319, H335 [1]
Storage Class 3 - Flammable liquids [1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling (1-
Chloroethyl)trimethylsilane. The following equipment is mandatory:

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes and vapors.[1]

e Hand Protection: Neoprene or nitrile rubber gloves are recommended.[2] Ensure gloves are
compatible with the chemical and regularly inspected for any signs of degradation.

» Respiratory Protection: When vapours or aerosols are generated, a NIOSH-certified
combination organic vapor/acid gas (yellow cartridge) respirator or a type ABEK (EN14387)
respirator filter is required.[1][2] Work should be conducted in a well-ventilated area,
preferably under a chemical fume hood.[3]

o Body Protection: A flame-retardant and antistatic lab coat or protective suit should be worn.
[3] Closed-toe shoes are mandatory.

Operational Plan: Step-by-Step Handling Procedure

o Work Area Preparation: Ensure the work area is clean, uncluttered, and located within a
certified chemical fume hood.[3] Emergency eye wash stations and safety showers must be
readily accessible.[2]
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Gather Materials: Assemble all necessary equipment, including (1-
Chloroethyl)trimethylsilane in a sealed container, appropriate glassware, and spill
containment materials.

Don PPE: Put on all required personal protective equipment before handling the chemical.

Inert Atmosphere: For reactions sensitive to moisture or air, handle the reagent under an
inert atmosphere (e.g., argon or nitrogen).

Dispensing: Use a syringe or cannula for transferring the liquid to minimize exposure to air
and prevent spills. Avoid opening the container in an open environment.

Heating and Reaction: If heating is required, use a well-controlled heating mantle and
monitor the reaction closely. Be aware that vapors may form explosive mixtures with air.[4]

Post-Reaction: Quench any reactive materials carefully according to the specific
experimental protocol.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area
with plenty of water for at least 15 minutes. Seek immediate medical attention.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill: Evacuate the area. Remove all ignition sources.[4] Use non-sparking tools.[4] Absorb
the spill with an inert, non-combustible material such as Chemizorb®, sand, or earth.[3][4]
Place the absorbed material in a sealed, labeled container for disposal.

Disposal Plan

All waste containing (1-Chloroethyl)trimethylsilane must be treated as hazardous waste.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1345580?utm_src=pdf-body
https://www.benchchem.com/product/b1345580?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC426431000&productDescription=CHLOROTRIMETHYLSILANE&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/BG/ko/sds/aldrich/386529?userType=undefined
https://www.tcichemicals.com/BE/en/sds/C0862_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC426431000&productDescription=CHLOROTRIMETHYLSILANE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC426431000&productDescription=CHLOROTRIMETHYLSILANE&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/BG/ko/sds/aldrich/386529?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC426431000&productDescription=CHLOROTRIMETHYLSILANE&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1345580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Waste Collection: Collect all liquid and solid waste in separate, clearly labeled, and sealed
containers. Do not mix with other waste streams.[3]

o Container Labeling: Label waste containers with "Hazardous Waste," the chemical name,
and the associated hazards (flammable, corrosive).

o Storage of Waste: Store waste containers in a designated, well-ventilated, and secure area
away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental
waste management company, following all local, state, and federal regulations.[3] Do not
pour down the drain.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of (1-Chloroethyl)trimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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